Cas no 1040634-83-0 (3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(4-methoxyphenyl)thiophene-2-carboxamide)

• Product Name: 3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(4-methoxyphenyl)thiophene-2-carboxamide
• CAS No: 1040634-83-0
• MF: C₂₂H₂₂FN₃O₄S₂
• MW: 475.556186199188
• CID: 5383463
• Update Time: 2025-10-21

3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(4-methoxyphenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[[4-(2-Fluorophenyl)-1-piperazinyl]sulfonyl]-N-(4-methoxyphenyl)-2-thiophenecarboxamide
• 3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(4-methoxyphenyl)thiophene-2-carboxamide

• Inchi： 1S/C22H22FN3O4S2/c1-30-17-8-6-16(7-9-17)24-22(27)21-20(10-15-31-21)32(28,29)26-13-11-25(12-14-26)19-5-3-2-4-18(19)23/h2-10,15H,11-14H2,1H3,(H,24,27)
• InChI Key： MSUXILUAIOVPFB-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OC)C=C2)=O)SC=CC=1S(N1CCN(C2=CC=CC=C2F)CC1)(=O)=O

Experimental Properties

• Density: 1.412±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.22±0.70(Predicted)

Additional information on 3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(4-methoxyphenyl)thiophene-2-carboxamide

3-{[4-(2-Fluorophenyl)piperazin-1-yl]sulfonyl}-N-(4-methoxyphenyl)thiophene-2-carboxamide (CAS No. 1040634-83-0): A Comprehensive Overview

3-{[4-(2-Fluorophenyl)piperazin-1-yl]sulfonyl}-N-(4-methoxyphenyl)thiophene-2-carboxamide (CAS No. 1040634-83-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the thiophene carboxamide class and features a unique structural arrangement that includes a piperazine ring, a sulfonyl group, and a fluorinated phenyl moiety. These structural elements contribute to its diverse biological activities and make it an intriguing candidate for further research and development.

The chemical structure of 3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(4-methoxyphenyl)thiophene-2-carboxamide is characterized by its thiophene core, which is a five-membered heterocyclic ring containing one sulfur atom. The thiophene ring is substituted with a carboxamide group at the 2-position, which is further functionalized with a 4-methoxyphenyl group. The piperazine ring, attached to the thiophene via a sulfonyl linker, is itself substituted with a 2-fluorophenyl group. This intricate arrangement of functional groups imparts unique chemical and biological properties to the compound.

In recent years, there has been a growing interest in the development of compounds with multi-target activities for the treatment of complex diseases such as cancer and neurodegenerative disorders. 3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(4-methoxyphenyl)thiophene-2-carboxamide has shown promising results in this regard. Studies have demonstrated that this compound exhibits potent anti-inflammatory and anti-proliferative effects, making it a potential candidate for the treatment of inflammatory diseases and cancer.

The anti-inflammatory properties of 3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(4-methoxyphenyl)thiophene-2-carboxamide have been attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the pathogenesis of various inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. By modulating the expression and activity of these cytokines, this compound may offer therapeutic benefits in managing these conditions.

In addition to its anti-inflammatory effects, 3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(4-methoxyphenyl)thiophene-2-carboxamide has also shown significant anti-proliferative activity against various cancer cell lines. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting multiple signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of the PI3K/Akt signaling pathway, which is frequently dysregulated in many types of cancer.

The unique structural features of 3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(4-methoxyphenyl)thiophene-2-carboxamide also contribute to its favorable pharmacokinetic properties. The presence of the piperazine ring and the sulfonyl linker enhances its solubility and bioavailability, while the fluorinated phenyl moiety improves its metabolic stability. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the mechanism of action of 3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(4-methoxyphenyl)thiophene-2-carboxamide. Molecular docking studies have suggested that this compound interacts with specific protein targets involved in inflammation and cancer signaling pathways. These findings have paved the way for rational drug design approaches aimed at optimizing the potency and selectivity of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(4-methoxyphenyl)thiophene-2-carboxamide in human subjects. Early results from phase I trials have shown that this compound is well-tolerated at therapeutic doses, with no major adverse effects reported. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-(4-methoxyphenyl)thiophene-2-carboxamide (CAS No. 1040634-83-0) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure, combined with its potent biological activities, makes it an attractive candidate for the development of novel therapeutic agents for treating inflammatory diseases and cancer. Ongoing research efforts aim to further elucidate its mechanism of action and optimize its pharmacological properties for clinical use.